5-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-[4-bromo-2-(trifluoromethyl)phenyl]furan-2-carboxamide

• Molecular Formula: C16H10Br2F3N3O2
• Molecular Weight: 493.07 g/mol
• IUPAC Name: 5-[(4-bromopyrazol-1-yl)methyl]-N-[4-bromo-2-(trifluoromethyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H10Br2F3N3O2/c17-9-1-3-13(12(5-9)16(19,20)21)23-15(25)14-4-2-11(26-14)8-24-7-10(18)6-22-24/h1-7H,8H2,(H,23,25)
• InChI Key: AMQZNPUMKQVCJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(F)(F)F)NC(=O)C2=CC=C(O2)CN3C=C(C=N3)Br

Description

5-[(4-BROMO-1H-PYRAZOL-1-YL)METHYL]-N~2~-[4-BROMO-2-(TRIFLUOROMETHYL)PHENYL]-2-FURAMIDE is a synthetic organic compound characterized by the presence of bromine, pyrazole, trifluoromethyl, and furanamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(4-BROMO-1H-PYRAZOL-1-YL)METHYL]-N~2~-[4-BROMO-2-(TRIFLUOROMETHYL)PHENYL]-2-FURAMIDE typically involves multi-step organic reactions. One common route includes:

Formation of the pyrazole ring: Starting with a suitable precursor, the pyrazole ring is synthesized through cyclization reactions.

Bromination: The pyrazole ring is then brominated using bromine or a brominating agent.

Attachment of the furanamide group: The brominated pyrazole is reacted with a furanamide derivative under specific conditions to form the final compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

5-[(4-BROMO-1H-PYRAZOL-1-YL)METHYL]-N~2~-[4-BROMO-2-(TRIFLUOROMETHYL)PHENYL]-2-FURAMIDE can undergo various chemical reactions, including:

Substitution reactions: Due to the presence of bromine atoms, the compound can participate in nucleophilic substitution reactions.

Oxidation and reduction: The compound can be oxidized or reduced under appropriate conditions, leading to the formation of different derivatives.

Coupling reactions: The compound can engage in coupling reactions with other aromatic or heterocyclic compounds.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution may yield derivatives with different substituents replacing the bromine atoms.

Scientific Research Applications

Chemistry

In chemistry, 5-[(4-BROMO-1H-PYRAZOL-1-YL)METHYL]-N~2~-[4-BROMO-2-(TRIFLUOROMETHYL)PHENYL]-2-FURAMIDE is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound may be used to study the interactions between small molecules and biological targets. Its brominated and trifluoromethyl groups can enhance binding affinity and specificity towards certain proteins or enzymes.

Medicine

In medicinal chemistry, the compound is investigated for its potential therapeutic properties. It may serve as a lead compound for the development of new drugs targeting specific diseases or conditions.

Industry

In the industrial sector, this compound can be used in the development of advanced materials with specific properties, such as high thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of 5-[(4-BROMO-1H-PYRAZOL-1-YL)METHYL]-N~2~-[4-BROMO-2-(TRIFLUOROMETHYL)PHENYL]-2-FURAMIDE involves its interaction with molecular targets such as enzymes or receptors. The bromine and trifluoromethyl groups can enhance the compound’s binding affinity and selectivity, leading to specific biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 5-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]-N~2~-[4-CHLORO-2-(TRIFLUOROMETHYL)PHENYL]-2-FURAMIDE
• 5-[(4-FLUORO-1H-PYRAZOL-1-YL)METHYL]-N~2~-[4-FLUORO-2-(TRIFLUOROMETHYL)PHENYL]-2-FURAMIDE

Uniqueness

Compared to similar compounds, 5-[(4-BROMO-1H-PYRAZOL-1-YL)METHYL]-N~2~-[4-BROMO-2-(TRIFLUOROMETHYL)PHENYL]-2-FURAMIDE is unique due to the presence of bromine atoms, which can significantly influence its reactivity and binding properties. The trifluoromethyl group further enhances its chemical stability and biological activity, making it a valuable compound for various applications.